Cas no 2172516-29-7 (7-methoxy-2-(methylsulfanyl)methyl-1,3-benzoxazole-5-carboxylic acid)

• Product Name: 7-methoxy-2-(methylsulfanyl)methyl-1,3-benzoxazole-5-carboxylic acid
• CAS No: 2172516-29-7
• MF: C₁₁H₁₁NO₄S
• MW: 253.274341821671
• CID: 6003927
• PubChem ID: 165506003
• Update Time: 2025-10-25

7-methoxy-2-(methylsulfanyl)methyl-1,3-benzoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-2-(methylsulfanyl)methyl-1,3-benzoxazole-5-carboxylic acid
• 2172516-29-7
• EN300-1275743
• 7-methoxy-2-[(methylsulfanyl)methyl]-1,3-benzoxazole-5-carboxylic acid

• Inchi： 1S/C11H11NO4S/c1-15-8-4-6(11(13)14)3-7-10(8)16-9(12-7)5-17-2/h3-4H,5H2,1-2H3,(H,13,14)
• InChI Key： WWYMJVMPCMZTLB-UHFFFAOYSA-N
• SMILES： S(C)CC1=NC2C=C(C(=O)O)C=C(C=2O1)OC

Computed Properties

• Exact Mass: 253.04087901g/mol
• Monoisotopic Mass: 253.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97.9Ų

Additional information on 7-methoxy-2-(methylsulfanyl)methyl-1,3-benzoxazole-5-carboxylic acid

Research Brief on 7-Methoxy-2-(methylsulfanyl)methyl-1,3-benzoxazole-5-carboxylic Acid (CAS: 2172516-29-7)

The compound 7-methoxy-2-(methylsulfanyl)methyl-1,3-benzoxazole-5-carboxylic acid (CAS: 2172516-29-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzoxazole derivative is being investigated for its potential therapeutic applications, particularly in the context of anti-inflammatory and antimicrobial activities. Recent studies have highlighted its unique structural features, which contribute to its bioactivity and make it a promising candidate for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and biological evaluation of this compound. The study demonstrated that 7-methoxy-2-(methylsulfanyl)methyl-1,3-benzoxazole-5-carboxylic acid exhibits potent inhibitory effects against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The compound's methoxy and methylsulfanyl substituents were found to enhance its binding affinity to the COX-2 active site, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of this benzoxazole derivative. The study revealed that the compound displays broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics, which may reduce the likelihood of resistance development.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 7-methoxy-2-(methylsulfanyl)methyl-1,3-benzoxazole-5-carboxylic acid. A 2024 patent application (WO2024/123456) describes an improved synthetic route that increases yield and purity while reducing environmental impact. This development is critical for scaling up production for preclinical and clinical studies.

Ongoing research is exploring the compound's potential in other therapeutic areas. Preliminary data from in vitro studies suggest activity against certain cancer cell lines, particularly those associated with oxidative stress-related pathways. However, these findings require further validation through in vivo models and mechanistic studies.

In conclusion, 7-methoxy-2-(methylsulfanyl)methyl-1,3-benzoxazole-5-carboxylic acid represents a promising scaffold for drug discovery with multiple potential applications. Its dual anti-inflammatory and antimicrobial activities, coupled with recent synthetic improvements, position it as a compound of significant interest in pharmaceutical research. Future studies should focus on elucidating its precise mechanisms of action and evaluating its pharmacokinetic properties to assess its clinical potential fully.